2-(2-Hydroxyethyl)pyridine

Description

2-(2-Hydroxyethyl)pyridine, also known as 2-Pyridineethanol, is a chemical compound with the molecular formula C7H9NO and a molecular weight of 123.15 . It appears as a clear yellow to brown liquid . It is freely soluble in water . The compound has a boiling point between 235°C and 238°C and a flash point of 92°C . Synonyms for 2-(2-Hydroxyethyl)pyridine include 2-(Pyridin-2-yl)ethan-1-ol, 2-PYRIDINEETHANOL, and 2-Pyridylethanol .

This compound has several uses in chemical synthesis. It can be used as a reagent for protecting the 5'-phosphate of nucleotides as 2-pyridylethyl (Pet) esters and for carboxyl protection of amino acids . Additionally, it facilitates the cleavage of groups such as Boc and Fmoc, and also hydrogenolysis . 2-(2-Hydroxyethyl)pyridine was also utilized in the preparation of mononuclear nickel(II) acetate . Furthermore, it is a metabolite of Betahistine, an anti-vertigo drug .

A related compound is 2-methylpyridine (2-picoline), which is used in the large-scale preparation of 2-(2-Hydroxyethyl)pyridine . The synthesis of 2-hydroxyethyl pyridine can be achieved by reacting 2-methylpyridine with formaldehyde in a solvent, using an organic base as a catalyst under pressure .

• CAS No.: 103-74-2
• Product Name: 2-(2-Hydroxyethyl)pyridine
• Molecular Formula: C7H9NO
• Molecular Weight: 123.15 g/mol
• IUPAC Name: 2-pyridin-2-ylethanol
• Standard InChI: InChI=1S/C7H9NO/c9-6-4-7-3-1-2-5-8-7/h1-3,5,9H,4,6H2
• Standard InChIKey: BXGYBSJAZFGIPX-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)CCO
• Canonical SMILES: C1=CC=NC(=C1)CCO
• Appearance: Clear Pale Yellow to Dark Yellow Oil
• Purity: > 95%
• Synonyms: 2-(2-Hydroxyethyl)pyridine; 2-Pyridineethanol; 2-(2-Pyridyl)ethanol; 2-(2-Pyridyl)ethanol; 2-(α-Pyridyl)ethanol; 2-(β-Hydroxyethyl)pyridine; NSC 2144; NSC 77979; β-(2-Pyridyl)ethanol
• PubChem Compound: 7675
• Last Modified: Aug 15 2023